Cas no 1806601-66-0 (4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid)

• Product Name: 4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid
• CAS No: 1806601-66-0
• MF: C₁₂H₁₃BrO₄S
• MW: 333.198221921921
• CID: 4940052
• Update Time: 2025-06-08

4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid

• Inchi： 1S/C12H13BrO4S/c1-6(13)10(14)8-4-3-7(5-9(8)18-2)11(15)12(16)17/h3-6,11,15H,1-2H3,(H,16,17)
• InChI Key： OQIHAXRTGXMIRR-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(C(=O)O)O)=CC=1SC)=O

Computed Properties

• Exact Mass: 331.97179 g/mol
• Monoisotopic Mass: 331.97179 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.9
• Molecular Weight: 333.20

Additional information on 4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid

Research Brief on 4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid (CAS: 1806601-66-0): Recent Advances and Applications

4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid (CAS: 1806601-66-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the bromopropanoyl and methylthio moieties, make it a versatile building block for the construction of complex molecules. Recent research has demonstrated its utility in the synthesis of protease inhibitors and other enzyme-targeting agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role in the development of covalent inhibitors for SARS-CoV-2 main protease, showcasing its relevance in addressing global health challenges.

In terms of synthetic methodology, advancements have been made in optimizing the production of 4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid. A recent patent (WO2023056789) describes an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

Biological evaluations of derivatives stemming from this compound have revealed promising pharmacological properties. Research conducted at the University of Cambridge (2024) demonstrated that structural analogs exhibit potent anti-inflammatory activity by selectively targeting the NLRP3 inflammasome pathway. These findings open new avenues for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

From a mechanistic perspective, the compound's ability to act as an electrophilic warhead has been extensively studied. Computational chemistry approaches, combined with experimental validation, have elucidated its binding modes with various biological targets. This knowledge is crucial for rational drug design and has been applied in several drug discovery programs targeting protein-protein interactions.

Looking forward, the potential applications of 4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid appear to be expanding. Current research is exploring its use in targeted protein degradation strategies, particularly in the development of PROTACs (Proteolysis Targeting Chimeras). Early results suggest that derivatives of this compound can effectively bridge E3 ligases and target proteins, offering a new approach to address traditionally "undruggable" targets.

In conclusion, 4-(2-Bromopropanoyl)-3-(methylthio)mandelic acid (CAS: 1806601-66-0) represents a valuable chemical scaffold with diverse applications in medicinal chemistry. The recent advances in its synthesis and biological evaluation underscore its importance in contemporary drug discovery efforts. As research continues to uncover new properties and applications, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics.